Cas no 2228070-39-9 (tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate)
2228070-39-9 structure
Product Name:tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate
CAS No:2228070-39-9
MF:C16H28N2O2
MW:280.405724525452
CID:5953476
PubChem ID:165832785
Update Time:2023-12-28
tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate
- tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
- 2228070-39-9
- EN300-1884089
-
- Inchi： 1S/C16H28N2O2/c1-16(2,3)20-15(19)18-10-12-8-14(18)13(12)7-11-5-4-6-17-9-11/h11-14,17H,4-10H2,1-3H3/t11?,12-,13?,14-/m0/s1
- InChI Key： RXTIHXINCZEQMR-YIOUJQMASA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC1CNCCC1)=O
Computed Properties
- Exact Mass: 280.215078140g/mol
- Monoisotopic Mass: 280.215078140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.6Ų
tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1884089-0.05g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 0.05g |
$1866.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-0.1g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 0.1g |
$1955.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-0.25g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 0.25g |
$2044.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-0.5g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 0.5g |
$2132.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-1.0g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 1g |
$2221.0 | 2023-06-01 | ||
| Enamine | EN300-1884089-2.5g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 2.5g |
$4355.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-5.0g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 5g |
$6441.0 | 2023-06-01 | ||
| Enamine | EN300-1884089-10.0g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 10g |
$9550.0 | 2023-06-01 | ||
| Enamine | EN300-1884089-1g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 1g |
$2221.0 | 2023-09-18 | ||
| Enamine | EN300-1884089-5g |
tert-butyl (1S,4R)-5-[(piperidin-3-yl)methyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate |
2228070-39-9 | 5g |
$6441.0 | 2023-09-18 |
tert-butyl (1S,4R)-5-(piperidin-3-yl)methyl-2-azabicyclo2.1.1hexane-2-carboxylate Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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